Cas no 1805675-23-3 (Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1805675-23-3
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947324
• Update Time: 2025-06-09

Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)9-4-8(20-12(14,15)16)3-7(6-17)10(9)5-13/h3-4H,2,5H2,1H3
• InChI Key： AXUBGGLRUNQSAY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1805675-23-3)

Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1805675-23-3) is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique trifluoromethylthio and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. The compound's structural complexity, featuring a chloromethyl substituent, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of antimicrobial agents and herbicides. The trifluoromethylthio group, known for its lipophilicity, is a key feature in modern medicinal chemistry, aligning with trends in precision agriculture and sustainable pest control.

The synthesis of CAS No. 1805675-23-3 involves multi-step organic reactions, often starting from 3-cyano-5-(trifluoromethylthio)benzoic acid derivatives. Its ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring purity for research applications. This compound’s stability under controlled conditions makes it suitable for long-term storage in pharmaceutical R&D.

From an industrial perspective, Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free synthesis have reduced the environmental footprint of its production. These advancements address growing concerns about chemical sustainability, a hot topic among regulatory bodies and academic circles. The compound’s potential for patentable derivatives also attracts interest from biotech startups.

In the realm of drug design, the cyano group in CAS No. 1805675-23-3 offers opportunities for hydrogen bond interactions, a feature exploited in kinase inhibitor development. Meanwhile, the trifluoromethylthio moiety is leveraged in crop science to enhance the efficacy of pesticidal formulations. Such dual applicability underscores its versatility, making it a frequent subject in scientific literature and patent filings.

Safety and handling of Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethylthio)benzoate require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper PPE (personal protective equipment) is recommended during handling. Its compatibility with common organic solvents like DMF and dichloromethane simplifies workflow integration in high-throughput screening.

Future research directions for CAS No. 1805675-23-3 may explore its utility in nanotechnology and material science, particularly in surface functionalization. As the chemical industry shifts toward AI-driven discovery, this compound’s data-rich profile could contribute to machine learning models predicting novel applications. Its role in catalysis and ligand design further positions it as a cornerstone in innovation-driven chemistry.